Cas no 1404741-15-6 (2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid
• CAS No: 1404741-15-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5057161
• Update Time: 2025-05-26

2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}hept-6-enoic acid
• 2-(phenylmethoxycarbonylamino)hept-6-enoic acid
• 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid

• Inchi： 1S/C15H19NO4/c1-2-3-5-10-13(14(17)18)16-15(19)20-11-12-8-6-4-7-9-12/h2,4,6-9,13H,1,3,5,10-11H2,(H,16,19)(H,17,18)
• InChI Key： KTPJEGMXKVFNCK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid

Introduction to 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic Acid (CAS No: 1404741-15-6)

2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid, identified by its CAS number 1404741-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their versatile applications in drug development and biochemical research. The unique structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and an amino side chain, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The benzyloxy carbonyl group is a well-known protecting group in peptide chemistry, where it is used to shield the amino groups of amino acids during synthetic processes. This functionality ensures that the primary amine remains unreacted until the appropriate stage in the synthesis, thereby preventing unwanted side reactions. The incorporation of this group into 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid enhances its utility as a building block in the construction of peptidomimetics and other bioactive molecules.

The hept-6-enone backbone of this compound provides a rigid framework that can be further modified to create diverse molecular libraries. Such modifications are crucial in drug discovery efforts, where structural diversity often correlates with enhanced biological activity. Recent studies have highlighted the potential of enone derivatives as inhibitors of various enzymatic targets, making compounds like 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid attractive candidates for further investigation.

In addition to its role as a synthetic intermediate, 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid has shown promise in the development of novel therapeutic agents. For instance, derivatives of heptenones have been explored as potential treatments for neurological disorders due to their ability to modulate neurotransmitter systems. The presence of both an amine and a carboxylic acid moiety allows for further functionalization, enabling the design of molecules with tailored pharmacokinetic properties.

The amino acid-inspired structure of this compound also makes it a candidate for use in structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid or its derivatives might interact with biological targets. Such interactions are critical for understanding mechanism of action and optimizing drug efficacy.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Techniques such as solid-phase peptide synthesis (SPPS) and continuous flow chemistry have made it possible to produce complex derivatives of 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid with high efficiency and scalability. These methods are particularly valuable in large-scale drug discovery programs where rapid access to diverse molecular libraries is essential.

The role of protecting groups like the benzyloxy carbonyl moiety extends beyond simple protection-deprotection cycles. They can also influence the solubility and stability of intermediates during synthetic processes, which is crucial for optimizing reaction conditions. In particular, the benzyloxy carbonyl group enhances the stability of carboxylic acids under basic conditions, making it an ideal choice for reactions involving strong bases.

The enone functional group present in 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid also contributes to its reactivity and potential biological activity. Enones are known to participate in various chemical reactions, including Michael additions and cycloadditions, which can be exploited to construct more complex molecular architectures. These reactions are particularly useful in generating novel heterocyclic compounds that may exhibit unique pharmacological properties.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}hept-6-enoic acid (CAS No: 1404741-15-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features make it a valuable intermediate for synthesizing peptidomimetics and other bioactive molecules. Furthermore, its versatile reactivity and functional groups offer opportunities for designing novel therapeutic agents with tailored biological activities. As synthetic methodologies continue to evolve, compounds like this will remain indispensable tools in the quest for new medicines.